Manoyl oxide

• CAS: 27642-41-7
• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• InChI: InChI=1S/C20H34O/c1-7-18(4)13-9-16-19(5)12-8-11-17(2,3)15(19)10-14-20(16,6)21-18/h7,15-16H,1,8-14H2,2-6H3/t15-,16+,18+,19-,20+/m1/s1
• InChIKey: IGGWKHQYMAJOHK-QVHQYWGISA-N

Manoyl Oxide Technical Overview

Manoyl oxide (CAS 27642-41-7), chemically identified as ent-13-epi-manoyl oxide, is a labdane-type diterpenoid isolated from plants and fungi [1]. This tricyclic diterpenoid serves as a key biosynthetic precursor to therapeutically valuable compounds such as forskolin and ambrox [2]. Notably, its derivatives have demonstrated potent antimicrobial activity, with specific analogs achieving sub-1 µg/mL IC50 values against methicillin-resistant Staphylococcus aureus [3].

Workflow

Biosynthetic precursor for forskolin analogue production

Chemistry

Semi-synthetic scaffold for diterpenoid library generation

Stereochemistry

Defined C-13 configuration supports isomer-specific investigation

• [1] KNApSAcK Metabolite Information: ent-13-epi-Manoyl oxide (C00043487). View Source
• [2] Jensen, N. B., et al. (2017). Methods and Materials for Biosynthesis of Manoyl Oxide. U.S. Patent Application No. 15/523868. View Source
• [3] Kalpoutzakis, E., et al. (2001). New Hemisynthetic Manoyl Oxide Derivatives with Antimicrobial Activity. Chemical and Pharmaceutical Bulletin, 49(7), 814-817. View Source

Manoyl Oxide Substitution Limitations

While sclareol and manool are structurally related labdane diterpenes, their biological activity profiles and synthetic utility are not interchangeable with manoyl oxide. Direct comparative studies show that manoyl oxide is significantly less cytotoxic than sclareol, with a 25-fold difference in IC50 against the MCF-7 cell line, making it a far more viable scaffold for antimicrobial derivatization [1]. Furthermore, manoyl oxide's unique epoxide moiety enables regioselective biotransformations that are not feasible with manool, allowing for the targeted introduction of hydroxyl groups at specific positions (e.g., C-12) to generate high-value polyoxygenated derivatives [2]. The differences in reactivity and bioactivity underscore the necessity of procuring the specific compound rather than a cheaper analog.

Forskolin

Lacks adenylate cyclase activation; pathway response may shift dramatically

Sclareol

Intrinsic cytotoxicity profile differs; cell-model endpoint comparison may not transfer

Other labdane isomers

Stereochemical variation alters antimicrobial potency; class-level inference requires review

• [1] Gani, I., et al. (2024). Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Natural Product Research, 1-8. View Source
• [2] Alemany, A., et al. (1996). Biotransformation of ent-6α-acetoxy- and ent-6-ketomanoyl oxides with rhizopus nigricans and curvularia lunata cultures. Phytochemistry, 41(4), 1079-1084. View Source

Manoyl Oxide Evidence & Selection

MCF-7 Cytotoxicity vs. Sclareol

In a direct head-to-head comparison, manoyl oxide was found to be 25-fold less cytotoxic than sclareol against the MCF-7 breast cancer cell line. This significantly lower potency makes manoyl oxide a preferred structural scaffold for developing derivatives where the parent compound's inherent cytotoxicity is an undesirable liability [1].

MCF-7 Cytotoxicity

Head-to-head

Manoyl oxide IC50 50 µM
Sclareol IC50 2.0 µM (25-fold lower potency)

Supports cytotoxicity endpoint review

MCF-7 cell-model context

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	50 µM
Comparator Or Baseline	Sclareol: 2.0 µM
Quantified Difference	25-fold lower activity (manoyl oxide less cytotoxic)
Conditions	MCF-7 breast cancer cell line

Why This Matters

For scientists developing antimicrobials or other non-cytotoxic agents, selecting manoyl oxide over sclareol as a starting material reduces the risk of off-target toxicity.

• [1] Gani, I., et al. (2024). Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Natural Product Research, 1-8. View Source

Macrophage PGE2 Inhibition Selectivity

While manoyl oxide serves as the foundational scaffold, its direct antimicrobial activity is not the primary differentiator; rather, the strategic value of the manoyl oxide core is its ability to be derivatized into potent antimicrobial agents. In a comparative evaluation of ten derivatives, compounds derived from ent-3β-hydroxy-13-epi-manoyl oxide showed significantly enhanced antibacterial activity, with specific analogs (Compounds 6 and 7) achieving IC50 values of 0.96–1.56 µg/mL against methicillin-resistant S. aureus (MRSA) [1]. This demonstrates the scaffold's latent potential for activity optimization.

PGE2 Inhibition

Cross-study

Derivative F1 ~18 µM
Labdane F2 ~3 µM; non-cytotoxic profile

Eicosanoid pathway-response interpretation

Macrophage selectivity context

Evidence Dimension	Antibacterial activity (IC50)
Target Compound Data	0.96–1.56 µg/mL (Compounds 6 and 7 derived from manoyl oxide core)
Comparator Or Baseline	Manoyl oxide core (activity not specified, scaffold optimization baseline)
Quantified Difference	Potent activity achieved through derivatization of the manoyl oxide core
Conditions	Methicillin-resistant Staphylococcus aureus (MRSA)

Why This Matters

This evidence highlights the procurement value of manoyl oxide as a versatile starting material for synthesizing potent antimicrobial agents, rather than as a final active ingredient.

• [1] Kalpoutzakis, E., et al. (2001). New Hemisynthetic Manoyl Oxide Derivatives with Antimicrobial Activity. Chemical and Pharmaceutical Bulletin, 49(7), 814-817. View Source

Malonylated Derivative Antimicrobial Spectrum

A comparative assessment of synthetic routes reveals that a novel zeolite catalyst-solvent system enables the one-step synthesis of manoyl oxide with a yield of 90% at 135 °C and atmospheric pressure. This represents a significant improvement over traditional multi-step methods, which are often less efficient and sustainable [1].

Antimicrobial MIC

Class-level

Derivative MIC 7-20 µg/mL against Gram-positive panel

Antimicrobial screening context

Derivative class-level inference

Evidence Dimension	Synthetic Yield
Target Compound Data	90% yield (one-step synthesis)
Comparator Or Baseline	Traditional multi-step synthesis (yield not specified, but inferred to be lower)
Quantified Difference	90% yield in a single step using a novel sustainable system
Conditions	Zeolite catalyst-solvent system at 135 °C, atmospheric pressure

Why This Matters

For procurement in large-scale research or industrial applications, a 90% yield via a one-step sustainable process significantly lowers the cost and environmental impact of sourcing this compound.

• [1] Mikheenko, P., et al. (2021). Solvent-Driven Selectivity on the One-Step Catalytic Synthesis of Manoyl Oxide Based on a Novel and Sustainable 'Zeolite Catalyst–Solvent' System. Catalysis Letters, 151, 2059–2067. View Source

Biosynthetic Precursor to Forskolin

Comparative studies on biotransformation demonstrate that filamentous fungi, such as Fusarium moniliforme, can introduce hydroxyl groups regio- and stereoselectively into the manoyl oxide scaffold at positions (e.g., C-7β, C-11α, C-12α) that are difficult to functionalize via conventional chemical synthesis [1]. In a specific case, the biotransformation of ent-3β-hydroxy-13-epi-manoyl oxide with F. moniliforme yielded new ent-7β,11α-dihydroxy and ent-7β,12α-dihydroxy derivatives [2].

Forskolin Precursor

Reported

Recombinant (13R)-manoyl oxide >85% conversion yield

Biosynthetic intermediate context

Recombinant host platform

Evidence Dimension	Site-selective functionalization
Target Compound Data	Regioselective hydroxylation at C-7β, C-11α, and C-12α positions via fungal biotransformation
Comparator Or Baseline	Conventional chemical synthesis (lacking similar regioselectivity for these positions)
Quantified Difference	Access to novel polyoxygenated derivatives not easily obtained by chemical methods
Conditions	Biotransformation with Fusarium moniliforme

Why This Matters

This demonstrates a unique, biologically-mediated route for diversifying the manoyl oxide scaffold, enabling the creation of novel compound libraries for drug discovery that are inaccessible through chemical synthesis alone.

• [1] Alemany, A., et al. (1996). Biotransformation of ent-6α-acetoxy- and ent-6-ketomanoyl oxides with rhizopus nigricans and curvularia lunata cultures. Phytochemistry, 41(4), 1079-1084. View Source
• [2] García-Granados, A., et al. (2000). Preparation of polyoxygenated ent-13-epi-manoyl oxides by chemical-microbiological semisyntheses. Tetrahedron, 56(11), 1569-1575. View Source

Application in Patent Literature: Manoyl Oxide is a Claimed Precursor for Recombinant Production of High-Value Terpenoids

Manoyl oxide's strategic importance is underscored by its role as a key intermediate in patented biotechnological processes. Patent US20170314049A1 specifically claims methods for the recombinant production of manoyl oxide in microbial hosts as a crucial step for the downstream biosynthesis of valuable terpenoids, including the glaucoma treatment forskolin and the perfume ingredient ambrox [1].

Evidence Dimension	Industrial Process Development
Target Compound Data	Recombinant production of enantiomerically pure manoyl oxide as a claimed process step
Comparator Or Baseline	Extraction from natural plant sources (e.g., Coleus forskohlii) or inefficient chemical synthesis
Quantified Difference	A patented, scalable biotechnological route to a critical precursor, enabling the production of high-value compounds
Conditions	Recombinant microbial host (e.g., Escherichia coli or Saccharomyces cerevisiae)

Why This Matters

For industrial procurement and R&D strategy, a compound that is the subject of active patent claims for biomanufacturing represents a strategic asset with a clear path toward scalable, cost-effective production of downstream products.

• [1] Jensen, N. B., et al. (2017). Methods and Materials for Biosynthesis of Manoyl Oxide. U.S. Patent Application No. 15/523868. View Source

Manoyl Oxide Application Scenarios

Metabolic Engineering for Forskolin Analogues

Given the potent activity of its derivatives against MRSA and Cryptococcus neoformans (with IC50 values below 1 µg/mL) [1], manoyl oxide is an ideal starting scaffold for medicinal chemistry programs focused on novel antimicrobials. Researchers can synthesize and screen diverse manoyl oxide-based libraries to combat drug-resistant pathogens.

Hemisynthetic Scaffold for Anticancer & Antimicrobial Leads

Manoyl oxide is a claimed intermediate in the patented microbial production of high-value diterpenoids like forskolin and ambrox [1]. This positions it as a critical component for synthetic biology workflows aimed at creating engineered microbial strains (e.g., in E. coli or yeast) for the scalable and sustainable biomanufacturing of these complex molecules.

Eicosanoid Pathway Anti-Inflammatory Leads

The 90% yield achieved in a one-step, zeolite-catalyzed synthesis under atmospheric pressure [1] makes manoyl oxide an excellent benchmark compound for developing and optimizing new sustainable catalytic methods. Its synthesis serves as a model reaction for evaluating novel solid catalysts, solvent systems, and process intensification strategies.

Fungal Biotransformation Studies: Generating Polyoxygenated Diterpenoid Libraries

The ability of filamentous fungi to hydroxylate manoyl oxide with high regio- and stereoselectivity [1] provides a powerful tool for green chemistry and natural product derivatization. Researchers can use manoyl oxide as a substrate to explore fungal metabolic diversity, creating novel, highly oxygenated diterpenoid libraries that are otherwise synthetically challenging to access.

Application

Selection Property

Validation Focus

Bioproduction of Forskolin Analogues

Stereochemically defined precursor

Recombinant enzyme coupling efficiency

Hemisynthetic Derivative Libraries

Scaffold functionalization potential

Cytotoxicity & antimicrobial screening endpoints

Eicosanoid Pathway Modulation

Derivative selectivity profile

PGE2 & leukocyte function assay endpoints

• [1] Kalpoutzakis, E., et al. (2001). New Hemisynthetic Manoyl Oxide Derivatives with Antimicrobial Activity. Chemical and Pharmaceutical Bulletin, 49(7), 814-817. View Source
• [2] Jensen, N. B., et al. (2017). Methods and Materials for Biosynthesis of Manoyl Oxide. U.S. Patent Application No. 15/523868. View Source
• [3] Mikheenko, P., et al. (2021). Solvent-Driven Selectivity on the One-Step Catalytic Synthesis of Manoyl Oxide Based on a Novel and Sustainable 'Zeolite Catalyst–Solvent' System. Catalysis Letters, 151, 2059–2067. View Source
• [4] García-Granados, A., et al. (2000). Preparation of polyoxygenated ent-13-epi-manoyl oxides by chemical-microbiological semisyntheses. Tetrahedron, 56(11), 1569-1575. View Source